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Compound of Interest

2-Sec-butoxy-3-
Compound Name:

methoxybenzaldehyde
CAS No.: 872183-67-0
Cat. No.: B1321578

Get Quote

\ J

Document Control:

Compound: 2-sec-butoxy-3-methoxybenzaldehyde[1][2]

CAS Number: 872183-67-0[1][2]

Classification: Pharmaceutical Intermediate / Fine Chemical[3]

Version: 2.0 (Scientific Application Standard)

Part 1: Chemical Identity & Technical
Specifications[3][4]

This compound is a functionalized aromatic aldehyde used primarily as a building block in the
synthesis of pharmacologically active small molecules.[4] Its structural features—a sec-butoxy
group at the ortho position and a methoxy group at the meta position relative to the aldehyde—
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impart specific steric and electronic properties useful for modulating lipophilicity in drug

candidates.
Property Specification Technical Note
Molecular Formula C12H1603
Molecular Weight 208.25 g/mol
Appearance Light yellow to off-white solid Color deepens upon oxidation.
) ) ) Low-melting solid; may liquefy
Melting Point 40-45 °C (Estimated) )
in warm labs.
N ) ] Decomposes before boiling at
Boiling Point ~315 °C (Predicted)
atm pressure.
B DMSO, Methanol, DCM, Ethyl )
Solubility Insoluble in water.
Acetate
) - Forms 2-sec-butoxy-3-
o Air-sensitive (Aldehyde ) i )
Reactivity methoxybenzoic acid upon air

oxidation)
exposure.

Structural Context

The sec-butoxy moiety introduces a chiral center, though the CAS 872183-67-0 typically refers
to the racemic mixture used in non-stereoselective synthesis. The ortho-alkoxy group can
participate in hydrogen bonding or chelating effects during metallation reactions.

Part 2: Hazard Identification (GHS Classification)[5]
[6]

While empirical toxicological data for this specific derivative is limited, its classification is
derived from structural analogs (e.g., o-anisaldehyde, iso-vanillin derivatives).

Signal Word:WARNING

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321578?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hazard Statements (H-Codes)

o H302: Harmful if swallowed.[5][6][7][8][9]
e H315: Causes skin irritation.[6][8]
e H319: Causes serious eye irritation.[8]

o H335: May cause respiratory irritation.[6][8]

Precautionary Statements (P-Codes)
e P261: Avoid breathing dust/fume/gas/mist/vapors.[10][8]

o P280: Wear protective gloves/eye protection/face protection.[7][8][9]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[8] Remove
contact lenses if present and easy to do.[5][8] Continue rinsing.[10][5][7][8][9][11][12]

e P403+P233: Store in a well-ventilated place. Keep container tightly closed.

Part 3: Operational Protocols & Handling
Storage Strategy (The "Cold-Dark-Inert" Rule)

Aldehydes are prone to autoxidation to carboxylic acids. The 2-alkoxy substitution provides
some steric protection, but degradation is inevitable without strict controls.

e Atmosphere: Store under Argon or Nitrogen.
o Temperature:2—8 °C (Refrigerated).

o Container: Amber glass vials with Teflon-lined caps or Parafilm seals to prevent moisture
ingress.

Experimental Handling Workflow

Causality: The low melting point means friction or ambient heat can turn the solid sticky/oily,
complicating weighing.
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o Equilibration: Allow the vial to warm to room temperature inside a desiccator before opening
to prevent water condensation on the cold solid.

» Weighing: Use anti-static weighing boats. If the solid has liquefied, use a glass Pasteur
pipette or positive-displacement pipette.

» Solvent Choice: Dissolve immediately in anhydrous solvent (e.g., dry THF or DCM) if used in
moisture-sensitive reactions (e.g., Grignard additions, Reductive aminations).

Visualization: Safe Handling Logic

The following diagram outlines the decision matrix for handling this compound to maintain

integrity and safety.
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Figure 1: Decision workflow for receipt, quality control, and storage of oxidation-sensitive

aldehydes.

Part 4: Emergency Response & Spill Management
Spill Cleanup Protocol

Scenario: A 5g bottle drops and shatters in the fume hood.

Evacuate & Ventilate: Ensure the fume hood sash is lowered. Alert nearby personnel.
PPE Upgrade: Double nitrile gloves and safety goggles are mandatory.
Containment:

o Solid Spill: Do not sweep aggressively (creates dust). Cover with a damp paper towel
(inert solvent like heptane) to adhere dust, then wipe up.

o Liquid/Melted Spill: Absorb with vermiculite or sand.

Neutralization: Wipe the surface with a mild 5% sodium bicarbonate solution to neutralize
any acidic oxidation byproducts, followed by water and ethanol.

Disposal: Place waste in a sealed bag labeled "Aldehyde Contaminated Debris" and dispose
of as hazardous organic waste.

Fire Fighting

Media: Carbon dioxide (COz2), dry chemical powder, or alcohol-resistant foam.
Warning: Do not use a solid water stream, as it may scatter the molten chemical.

Combustion Products: Carbon monoxide (CO), Carbon dioxide (COz2).

Part 5: Reactivity & Degradation Pathways

Understanding the degradation helps in troubleshooting failed reactions (e.g., low yields in

reductive aminations).
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Mechanism: The aldehyde proton is abstracted by radical initiators (light/air), forming an acyl
radical which reacts with oxygen to form a peracid, and eventually the carboxylic acid.

Acyl Radical
Intermediate + 02

hv/02

2-sec-butoxy-3-methoxybenzaldehyde Decomposition

(Active Reagent)

2-sec-butoxy-3-methoxybenzoic acid
(Inactive Impurity)

Oxidizes

Peracid Species

Click to download full resolution via product page

Figure 2: Autoxidation pathway. The presence of the carboxylic acid impurity can quench basic
reagents (e.g., NaH, LDA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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